ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride

• IUPAC Name: ethyl 2-amino-2-(1-benzyl-3,5-dimethylpyrazol-4-yl)acetate;dihydrochloride
• InChI: InChI=1S/C16H21N3O2.2ClH/c1-4-21-16(20)15(17)14-11(2)18-19(12(14)3)10-13-8-6-5-7-9-13;;/h5-9,15H,4,10,17H2,1-3H3;2*1H
• InChI Key: RPEPNUPPSWHAES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(N(N=C1C)CC2=CC=CC=C2)C)N.Cl.Cl
• Molecular Formula: C16H23Cl2N3O2
• Molecular Weight: 360.3 g/mol

Description

Ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride, also known as BDP, is a synthetic organic compound used for various scientific purposes. BDP is a colorless, crystalline solid that is soluble in water, ethanol, and other organic solvents. Due to its wide range of applications, BDP has been used extensively in research and industrial settings.

Mechanism of Action

The exact mechanism of action of ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride is not fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes in the body, which can affect the metabolism of certain compounds. Additionally, this compound has been shown to interact with certain receptors in the body, which can affect the body’s response to certain stimuli.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In humans, this compound has been shown to affect the metabolism of certain compounds, as well as the body’s response to certain stimuli. Additionally, this compound has been shown to affect the activity of certain enzymes in the body, which can affect the body’s response to certain drugs.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride has a number of advantages and limitations when used in lab experiments. One of the main advantages of this compound is its relatively low cost and ease of synthesis. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is not as effective as some other compounds when used in lab experiments, and its effects can vary depending on the compound being studied.

Future Directions

There are a number of potential future directions for research involving ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride. One potential direction is to further study the effects of this compound on the human body and its potential therapeutic applications. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to identify potential new applications. Additionally, further research could be conducted to identify new methods for synthesizing this compound, as well as to identify new compounds that could potentially be used in conjunction with this compound in lab experiments. Finally, further research could be conducted to identify new compounds that could potentially be used to enhance the effects of this compound in lab experiments.

Synthesis Methods

Ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride can be synthesized using a variety of methods. The most common method involves the reaction of ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate with dihydrochloride acid. This reaction produces a white precipitate that is soluble in water and other organic solvents. The reaction is highly exothermic and can be conducted at room temperature.

Scientific Research Applications

Ethyl 2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetate dihydrochloride has been used extensively in scientific research. It has been used to study the effects of various compounds on the human body, as well as the effects of drugs on the brain. This compound has also been used to study the effects of various environmental factors on organisms. Additionally, this compound has been used to study the effects of various diseases on the body.